Cas no 2639413-47-9 ((5r,8r)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro4.5decane-8-carboxylic acid)

• Product Name: (5r,8r)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro4.5decane-8-carboxylic acid
• CAS No: 2639413-47-9
• MF: C₂₅H₂₇NO₄
• MW: 405.48618721962
• CID: 5651813
• PubChem ID: 165894337
• Update Time: 2025-10-21

(5r,8r)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro4.5decane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639413-47-9
• EN300-6478611
• EN300-27783584
• (5r,8r)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-azaspiro[4.5]decane-8-carboxylic acid
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-azaspiro[4.5]decane-8-carboxylic acid
• EN300-43354659
• (5s,8s)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-azaspiro[4.5]decane-8-carboxylic acid
• 2384469-86-5
• (5r,8r)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro4.5decane-8-carboxylic acid

• Inchi： 1S/C25H27NO4/c27-23(28)17-10-13-25(14-11-17)12-5-15-26(25)24(29)30-16-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,17,22H,5,10-16H2,(H,27,28)
• InChI Key： JRGIRQLJOWPCLL-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCC21CCC(C(=O)O)CC2)=O

Computed Properties

• Exact Mass: 405.19400834g/mol
• Monoisotopic Mass: 405.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.8Ų

Additional information on (5r,8r)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro4.5decane-8-carboxylic acid

The Chemical Compound CAS No. 2639413-47-9: A Comprehensive Overview

The compound with CAS No. 2639413-47-9, known as (5R,8R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro[4.5]decane-8-carboxylic acid, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique spirocyclic structure and the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly utilized in peptide synthesis and other organic chemical processes.

Spirocyclic compounds like this one are of great interest in medicinal chemistry due to their ability to adopt rigid conformations, which can enhance bioactivity and selectivity. The Fmoc group, attached to the nitrogen atom in this compound, serves as a protecting group during peptide synthesis, ensuring precise control over the reaction sequence. Recent studies have highlighted the importance of such protecting groups in improving the efficiency and scalability of peptide-based drug development.

The stereochemistry of this compound, specifically the (5R,8R) configuration, plays a critical role in determining its physical and chemical properties. Stereoisomers often exhibit vastly different behaviors in biological systems, making the precise control of stereochemistry essential for applications in pharmacology and materials science. Researchers have recently explored the use of such spirocyclic compounds as templates for constructing complex molecular architectures, leveraging their inherent rigidity to design novel materials with tailored properties.

In terms of synthesis, the preparation of (5R,8R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro[4.5]decane-8-carboxylic acid involves a multi-step process that combines principles from organic synthesis and stereochemical control. The use of chiral auxiliary groups and enantioselective reactions has been instrumental in achieving the desired stereochemistry. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of such processes, making them more accessible for large-scale production.

The application of this compound extends beyond traditional organic synthesis. Its unique structure makes it a promising candidate for use in drug delivery systems, where spirocyclic frameworks can serve as scaffolds for encapsulating bioactive molecules. Additionally, the Fmoc group provides a handle for further functionalization, enabling the creation of derivatives with enhanced properties tailored to specific applications.

From a biological standpoint, this compound has shown potential as a lead molecule in drug discovery programs targeting various therapeutic areas. Its rigid structure and functional groups make it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. Recent computational studies have demonstrated that spirocyclic compounds like this one can exhibit favorable pharmacokinetic profiles, making them attractive candidates for further preclinical development.

In conclusion, CAS No. 2639413-47-9, or (5R,8R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro[4.5]decane-8-carboxylic acid, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and functional groups position it as a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for spirocyclic compounds like this one, their impact on scientific progress is expected to grow significantly.